2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine

• IUPAC Name: 2-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-amine
• InChI: InChI=1S/C8H13N3/c1-6-4-11-5-7(9)2-3-8(11)10-6/h4,7H,2-3,5,9H2,1H3
• InChI Key: FRZORHXWYZCJLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2CC(CCC2=N1)N
• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• CAS RN: 1099621-16-5

Description

“2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine” is a chemical compound with the CAS Number: 1099621-16-5. Its molecular weight is 151.21. The IUPAC name for this compound is 2-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-amine. The InChI code for this compound is 1S/C8H13N3/c1-6-4-11-5-7(9)2-3-8(11)10-6/h4,7H,2-3,5,9H2,1H3.

Molecular Structure Analysis

The InChI code for “2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine” is 1S/C8H13N3/c1-6-4-11-5-7(9)2-3-8(11)10-6/h4,7H,2-3,5,9H2,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

“2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine” is an oil at room temperature.

Scientific Research Applications

Synthesis and Chemical Characterization

• Regioselective Synthesis : A method has been developed for the regioselective synthesis of pyrrolo[1,2-a]imidazoles and imidazo[1,2-a]-pyridines. This process highlights the efficiency and high regioselectivity, offering a straightforward approach for creating these compounds with good yields and simple work-up procedures (Kai‐Min Wang et al., 2015).

• Crystal Structure Analysis : The crystal structures and Hirshfeld surface analyses of two imidazo[1,2-a]pyridine derivatives have been conducted. These analyses provide insight into the molecular and crystallographic properties of such compounds, aiding in their further application in various fields (G. Dhanalakshmi et al., 2018).

Potential Applications

• Pharmacophore Utilization : Imidazo[1,2-a]pyridine is recognized as a widely used pharmacophore, with numerous derivatives demonstrating various types of bioactivity. This highlights the compound's significance in drug development and the exploration of new therapeutic agents (A. Lifshits et al., 2015).

• Synthesis of Antiulcer Agents : Imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antiulcer agents. Despite the lack of significant antisecretory activity, some derivatives demonstrated good cytoprotective properties, indicating potential therapeutic applications (J. Starrett et al., 1989).

• Optical Properties : The optical properties of a library of π-expanded imidazo[1,2-a]pyridines have been characterized for the first time. These compounds strongly absorb UV radiation and exhibit fluorescence, suggesting applications in materials science and photonic devices (Łukasz Kielesiński et al., 2015).

Safety And Hazards

The compound has been assigned the GHS07 pictogram, which indicates that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. The hazard statements associated with this compound are H302, H315, H319, and H335. These indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.